Cas no 93841-86-2 ((-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester)

93841-86-2 structure
Product Name:(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
CAS No:93841-86-2
Molecular Formula:C22H27NO4
Molecular Weight:369.45408654213
CID:1000207
PubChem ID:13345970
(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Properties
Names and Identifiers
-
- (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine, Benzyl Ester
- (-)-N-(1-R-ETHOXYCARBONXYL-3-PHENYLPROPYL)-S-ALANINE, BENZYL ESTER
- DTXSID70537696
- 93841-86-2
- (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
- AKOS030255175
- (-)-N-(1-r-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine,benzyl ester
- Ethyl (2R)-2-{[(2S)-1-(benzyloxy)-1-oxopropan-2-yl]amino}-4-phenylbutanoate
- ethyl (2R)-2-[[(2S)-1-oxo-1-phenylmethoxypropan-2-yl]amino]-4-phenylbutanoate
- SCHEMBL9773242
-
- InChIKey: KKMCJYRMPUGEEC-FXAWDEMLSA-N
- Inchi: InChI=1S/C22H27NO4/c1-3-26-22(25)20(15-14-18-10-6-4-7-11-18)23-17(2)21(24)27-16-19-12-8-5-9-13-19/h4-13,17,20,23H,3,14-16H2,1-2H3/t17-,20+/m0/s1
- SMILES: CCOC(=O)[C@@H](CCc1ccccc1)N[C@@H](C)C(=O)OCc2ccccc2
Computed Properties
- Exact Mass: 369.19400834g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 12
- Monoisotopic Mass: 369.19400834g/mol
- Heavy Atom Count: 27
- Complexity: 442
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Boiling Point: 487.3±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 248.5±28.7 °C
- Density: 1.1±0.1 g/cm3
(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E891588-2mg |
(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester |
93841-86-2 | 2mg |
$104.00 | 2023-05-18 |
(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Related Literature
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Imdad Ali,Muhammad Raza Shah,Sammer Yousuf,Shakil Ahmed,Kiramat Shah,Ibrahim Javed Toxicol. Res., 2018,7, 771-778
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Chen Chen,Liying Liu,Wan Sun,Jie Ding,Yan-Ping Zhu,Bolin Zhu Org. Chem. Front., 2020,7, 3179-3185
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Dongqing Zou,Wenkai Zhao,Yuqing Xu,Xiaoteng Li,Yuliang Liu,Chuanlu Yang Phys. Chem. Chem. Phys., 2023,25, 16896-16907
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Jing Liu,Dianming Li,Xiaofeng Liu,Jie Zhou,Hong Zhao,Nü Wang,Zhimin Cui,Jie Bai,Yong Zhao New J. Chem., 2021,45, 22123-22132
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A. D. Milov,Yu. D. Tsvetkov,F. Formaggio,S. Oancea,C. Toniolo,J. Raap Phys. Chem. Chem. Phys., 2004,6, 3596-3603
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Badal Shah,Todd Lafleur,Aicheng Chen Faraday Discuss., 2013,164, 135-146
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8. Front cover
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Sören Bock,David C. Milan,Marie-Christine Oerthel,Michael S. Inkpen,Dmitry S. Yufit,Nicholas J. Long,Tim Albrecht,Simon J. Higgins,Martin R. Bryce,Richard J. Nichols,Colin J. Lambert,Paul J. Low Nanoscale, 2017,9, 9902-9912
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10. Contents list
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